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Cat. No.: B3027017 Get Quote

An In-depth Technical Guide to 6-Bromo-2-chloro-3-fluoropyridine

Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 6-Bromo-2-chloro-3-
fluoropyridine, a pivotal heterocyclic building block in modern synthetic chemistry. The

document elucidates its fundamental chemical and physical properties, with a core focus on its

molecular weight and structure. It further explores its synthetic utility, key applications in

pharmaceutical and agrochemical industries, and essential safety and handling protocols. This

guide is intended for researchers, chemists, and professionals in drug development and

materials science who utilize halogenated pyridines in their synthetic endeavors.

Core Compound Identification and Properties
6-Bromo-2-chloro-3-fluoropyridine is a polysubstituted pyridine ring, a class of compounds of

significant interest due to their prevalence in bioactive molecules. The unique arrangement of

bromo, chloro, and fluoro substituents on the pyridine core imparts distinct reactivity and

physicochemical properties, making it a versatile intermediate for further chemical elaboration.

Key Chemical Data
The fundamental properties of 6-Bromo-2-chloro-3-fluoropyridine are summarized in the

table below. The precise molecular weight is a critical parameter for stoichiometric calculations
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in synthesis and for mass spectrometry analysis.

Identifier Value Source(s)

Molecular Weight 210.43 g/mol [1][2][3][4]

Molecular Formula C₅H₂BrClFN [1][2][3][4][5][6]

CAS Number 1211591-93-3 [2][3][4][5]

IUPAC Name
6-bromo-2-chloro-3-

fluoropyridine
[3]

Canonical SMILES C1=CC(=NC(=C1F)Cl)Br [3]

InChI
InChI=1S/C5H2BrClFN/c6-4-2-

1-3(8)5(7)9-4/h1-2H
[2][3]

Purity Typically ≥95% [4][5][6]

Physical Form Solid [2]

Molecular Structure
The spatial arrangement of the halogen atoms on the pyridine ring dictates the molecule's

reactivity. The structure, represented below, features a fluorine atom at position 3, a chlorine

atom at position 2, and a bromine atom at position 6.
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Starting Material Key Transformation Steps Final Product

Substituted Aminopyridine Bromination Introduce Bromine Diazotization (e.g., with NaNO2) Form Diazonium Salt Fluorination (e.g., via Balz-Schiemann) Introduce Fluorine 6-Bromo-2-chloro-3-fluoropyridine

6-Bromo-2-chloro-3-fluoropyridine

Molecular Weight: 210.43

Pharmaceutical Synthesis

Building block for novel therapeutic agents. The fluorine atom can enhance biological activity.

enables

Agrochemical Development

Intermediate for next-generation pesticides and herbicides.

contributes to

Specialty Chemicals

Precursor for dyes, flavors, and fragrances.

serves as

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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